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Compound of Interest

Compound Name: FBPase-1 inhibitor-1

Cat. No.: B15615537 Get Quote

A comprehensive guide for researchers on the safe handling and disposal of Fructose-1,6-

bisphosphatase-1 (FBPase-1) inhibitor-1, ensuring a secure and compliant laboratory

environment.

For researchers and scientists engaged in drug development, the proper management of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and step-by-step procedures for the safe disposal of

FBPase-1 inhibitor-1 (CAS 883973-99-7), a benzoxazolo-sulfonamide compound used to

inhibit gluconeogenesis.[1] Adherence to these protocols is vital to mitigate risks and ensure

compliance with institutional and regulatory standards.

Immediate Safety and Handling
Before beginning any procedure, the first and most crucial step is to consult the Safety Data

Sheet (SDS) for FBPase-1 inhibitor-1.[2] The SDS provides detailed information regarding the

compound's physical and chemical properties, hazards, and specific disposal considerations.[2]

In the absence of a specific SDS, general chemical safety guidelines and information from the

supplier should be followed, and consultation with your institution's Environmental Health and

Safety (EHS) department is mandatory.[2]

Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, nitrile

gloves, and protective eyewear, when handling FBPase-1 inhibitor-1.[3] Work should be

conducted in a well-ventilated area, such as a chemical fume hood.
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Waste Identification and Segregation
Proper waste segregation is fundamental to safe disposal. Do not mix different waste streams.

[4][5]

Unused Product: Any unwanted or expired FBPase-1 inhibitor-1 should be treated as

chemical waste. It should not be disposed of down the drain or in regular trash.[2]

Contaminated Materials: All materials that have come into contact with the inhibitor, such as

gloves, pipette tips, vials, and bench paper, must be disposed of as contaminated chemical

waste.[2]

Solutions: Solutions containing FBPase-1 inhibitor-1 must be collected in a designated,

sealed, and properly labeled hazardous waste container.[2]

Step-by-Step Disposal Procedures
Container Selection: Use a chemically resistant container with a secure screw-on cap for

liquid waste.[2][4] For solid waste, a designated, puncture-resistant container or a clearly

labeled bag for chemical waste should be used.[2] Ensure the container is compatible with

the chemical properties of the inhibitor and any solvents used. For instance, do not use

metal containers for corrosive waste.[4]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "FBPase-1 inhibitor-1," and the concentration of each constituent.[2]

[4] The date of accumulation should also be included.[3]

Waste Accumulation and Storage: Store waste containers in a designated, well-ventilated,

and secure area away from incompatible materials.[2][4] The storage area should be known

to all laboratory personnel. Waste containers must be kept tightly capped at all times, except

when adding waste.[4]

Disposal Request: Once the waste container is ready for disposal, follow your institution's

procedures to request a pickup from the EHS department or a certified hazardous waste

disposal service.[3][6][7] Do not attempt to transport hazardous waste yourself.[7]
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Empty Containers: Empty containers that held FBPase-1 inhibitor-1 must be triple-rinsed

with a suitable solvent.[7] The rinsate must be collected and disposed of as hazardous

waste.[7] After rinsing, the container's label should be defaced or removed before disposal

as regular trash or recycling, in accordance with institutional policy.[6][7]

Quantitative Data Summary
For safe handling and preparation of stock solutions, refer to the following solubility and

storage information for FBPase-1 inhibitor-1.

Parameter Value Source

Molecular Formula C₁₃H₇Cl₃N₂O₃S [1]

Molecular Weight 377.6 g/mol [1]

Appearance Crystalline solid [1]

Solubility

DMSO: 14 mg/mLDMF: 20

mg/mLDMF:PBS (pH 7.2)

(1:6): 0.14 mg/ml

[1]

Storage -20°C [1][8]

Stability ≥ 4 years at -20°C [1]

Experimental Workflow and Disposal Logic
The following diagrams illustrate a typical experimental workflow involving FBPase-1 inhibitor-
1 and the logical steps for its proper disposal.
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Experimental workflow involving FBPase-1 inhibitor-1.
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Decision workflow for the safe disposal of FBPase-1 inhibitor-1.

By adhering to these guidelines, researchers can ensure the safe and compliant disposal of

FBPase-1 inhibitor-1, fostering a secure and responsible research environment. Always

prioritize safety and consult with your institution's EHS department for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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